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Compound of Interest

Compound Name: N-Cyclopropylmethylthiourea

CAS No.: 618913-44-3

Cat. No.: B3024994

Get Quote

Executive Summary & Compound Intelligence
N-Cyclopropylmethylthiourea (CAS: 19232-97-4) presents a unique solubility paradox. While

the thiourea core is polar and capable of hydrogen bonding, the cyclopropylmethyl moiety

introduces significant lipophilicity and steric bulk. In DMSO, dissolution failures are rarely due to

the solvent's incapacity but rather secondary environmental factors—primarily moisture

contamination and crystal lattice energy.
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Property Value / Characteristic Impact on Solubility

Structure Cyclopropyl-CH₂-NH-CS-NH₂
Amphiphilic: Hydrophobic tail,

Polar head.

H-Bond Donors 3 (Thiourea NH protons)

High tendency for

intermolecular stacking

(aggregation).

LogP (Est.) ~0.5 - 0.9
Moderately lipophilic; requires

organic solvent.

Thermal Stability Labile >60°C

Risk: Decomposes to

isothiocyanates or nitriles upon

overheating.

Pre-Flight Diagnostic: The "Water Trap"
The most common cause of solubility failure for thioureas in DMSO is hygroscopicity. DMSO is

aggressive at absorbing atmospheric water.[1]

The Mechanism: Thioureas are "structure-makers" in water, meaning they disrupt the

hydration shell. If your DMSO contains >0.5% water, the solvent power for lipophilic

thioureas drops exponentially due to the "antisolvent effect."

The Symptom: The solution appears cloudy or "oily" droplets form at the bottom.

Solvent Quality Check Protocol
Before attempting dissolution, validate your DMSO quality:

Visual Inspection: Pure DMSO freezes at 18.5°C. If your DMSO is liquid in a cold lab (<18°C)

or refrigerator, it is wet.

The "Freeze Test": Place 1 mL of DMSO in a fridge (4°C). It should freeze solid within 10-15

minutes. If it remains slushy or liquid, discard it.

Standard Dissolution Workflow
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WARNING: Do not use a heat gun. Thioureas are sulfur-donors and can undergo

desulfurization or oxidation to ureas at high temperatures.

Step-by-Step Protocol
Preparation: Weigh N-Cyclopropylmethylthiourea into a glass vial (avoid polystyrene).

Solvent Addition: Add Anhydrous DMSO (Grade ≥99.9%) to achieve 80% of target volume.

Vortexing: Vortex at max speed for 60 seconds.

Result: If clear, add remaining DMSO. If cloudy, proceed to step 4.

Sonication (The Key Step): Thioureas often have high crystal lattice energy.

Place vial in an ultrasonic bath (35-40 kHz).

Crucial: Maintain bath temp < 40°C. Sonicate for 5-minute intervals.

Thermal Assist (Last Resort):

If solid persists, warm in a water bath at 37°C (body temp).[2]

Do not exceed 45°C.

Visualization: Decision Logic for Solubilization
The following diagram outlines the critical decision path for solubilizing difficult thiourea

samples.
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Figure 1: Logic flow for solubilizing N-Cyclopropylmethylthiourea, emphasizing the loop

between sonication and mild heating to break crystal lattice interactions without thermal

degradation.

Troubleshooting & FAQs
Q1: The solution turned yellow after 24 hours. Is it still
good?
Status:Suspect.
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Cause: Thioureas are prone to oxidation, forming disulfides (dimers) or decomposing to

isothiocyanates. Yellowing often indicates sulfur oxidation.

Remedy: Always prepare fresh. If storage is necessary, store at -20°C under argon/nitrogen

gas. Avoid repeated freeze-thaw cycles as this condenses water into the DMSO.[1][3]

Q2: I see a "crash out" (precipitation) when I dilute the
DMSO stock into my cell culture media.
Status:Common Physical Phenomenon.

Cause: The "Solubility Cliff." N-Cyclopropylmethylthiourea is hydrophobic. When you

dilute DMSO (solvent) into water (antisolvent), the local concentration may exceed the

aqueous solubility limit.

Solution:

Stepwise Dilution: Dilute the DMSO stock into an intermediate buffer (e.g., PBS + 10%

DMSO) before the final media addition.

Warm the Media: Pre-warm the culture media to 37°C before adding the compound.

Limit Final DMSO: Keep final DMSO concentration < 0.5% (v/v) to minimize toxicity, but

ensure the compound concentration is within its aqueous solubility limit (likely < 100 µM in

pure water).

Q3: Can I use a polystyrene (PS) tube?
Status:Prohibited.

Reason: DMSO chemically attacks polystyrene, leaching plasticizers into your sample. This

creates "ghost" peaks in LCMS and can be mistaken for compound insolubility.

Requirement: Use Polypropylene (PP), High-Density Polyethylene (HDPE), or Glass.

Stability & Storage Specifications
To maintain the integrity of N-Cyclopropylmethylthiourea in solution:
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Parameter Recommendation Scientific Rationale

Storage Temp -20°C or -80°C Slows oxidation kinetics.

Atmosphere Inert Gas (Argon/N₂)
Prevents oxidative

desulfurization.

Container Amber Glass Vial
Protects from light-induced

degradation.

Shelf Life < 1 Month (in solution)

Thioureas in solution are

thermodynamically unstable

over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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